Cas no 2171813-22-0 (3-(N-ethyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)propanoic acid)

• Product Name: 3-(N-ethyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)propanoic acid
• CAS No: 2171813-22-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5998701
• PubChem ID: 165878366
• Update Time: 2025-05-19

3-(N-ethyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(N-ethyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)propanoic acid
• EN300-1520791
• 2171813-22-0
• 3-(N-ethyl-1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)propanoic acid

• Inchi： 1S/C25H28N2O5/c1-2-27(14-11-22(28)29)23(30)25(12-13-25)16-26-24(31)32-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21H,2,11-16H2,1H3,(H,26,31)(H,28,29)
• InChI Key： OVCHFRLYNNGIOF-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)N(CC)CCC(=O)O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(N-ethyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)propanoic acid

Introduction to 3-(N-ethyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)propanoic acid (CAS No. 2171813-22-0)

3-(N-ethyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)propanoic acid (CAS No. 2171813-22-0) is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its intricate molecular structure and potential therapeutic applications. This compound belongs to a class of molecules characterized by its multifaceted functional groups, which include an N-ethylated amine, a fluorenylmethoxycarbonyl (Fmoc) protected amine, and a cyclopropyl moiety. These structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its utility in drug design and development.

The Fmoc group is particularly noteworthy, as it is commonly employed in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and its ability to be selectively removed under acidic conditions. This makes the compound a valuable intermediate in the synthesis of peptides and peptidomimetics, which are increasingly recognized for their role in modulating biological pathways. The presence of the fluorene ring system further enhances the compound's structural complexity, potentially contributing to improved pharmacokinetic properties such as solubility and metabolic stability.

The cyclopropyl group is another key feature that distinguishes this molecule from simpler analogs. Cyclopropane rings are known for their strained three-membered carbon framework, which can lead to unique interactions with biological targets. For instance, cyclopropyl-containing compounds have been shown to exhibit enhanced binding affinity to certain enzymes and receptors, making them attractive candidates for drug discovery. The combination of these structural elements in 3-(N-ethyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)propanoic acid suggests that it may possess novel biological activities that warrant further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of complex molecules with greater accuracy. By leveraging these tools, scientists have been able to identify promising candidates for further experimental validation. In particular, the use of virtual screening techniques has allowed for the rapid assessment of large libraries of compounds, including those with highly intricate structures like 3-(N-ethyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)propanoic acid. These computational approaches have complemented traditional high-throughput screening methods, providing a more comprehensive strategy for drug discovery.

The synthesis of this compound presents several challenges due to its complex architecture. However, recent innovations in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. For example, transition-metal-catalyzed cross-coupling reactions have become indispensable tools in modern organic synthesis, allowing for the formation of carbon-carbon bonds under mild conditions. Additionally, advances in automated synthesis techniques have facilitated the scalable production of complex molecules, which is crucial for both research and industrial applications.

In the realm of medicinal chemistry, the development of new scaffolds is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The structural features of 3-(N-ethyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)propanoic acid make it an intriguing candidate for further exploration in this context. Its unique combination of functional groups provides a foundation for designing molecules with tailored properties, such as enhanced binding affinity or improved selectivity over existing therapeutics.

Moreover, the compound's potential role as an intermediate in peptide synthesis underscores its importance in biomedicine. Peptides have emerged as a major class of therapeutic agents due to their ability to modulate a wide range of biological processes with high specificity. The use of protected amino acids like those present in this compound allows for controlled peptide assembly, enabling the synthesis of complex peptidomimetics that may exhibit superior pharmacological profiles.

Recent studies have highlighted the importance of structural diversity in drug discovery efforts. By exploring novel molecular architectures, researchers can uncover unexpected biological activities that may lead to breakthroughs in therapeutic intervention. The complexity of 3-(N-ethyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)propanoic acid aligns well with this philosophy, suggesting that it may yield insights into new pharmacological targets or mechanisms.

The compound's potential applications extend beyond traditional small-molecule drug development. Its structural motifs could be leveraged in the design of biomaterials or bioconjugates with specialized functions. For instance, incorporating fluorinated aromatic rings into biomaterials can enhance their stability or bioavailability, while cycloalkyl groups can introduce specific conformational constraints that influence biological activity.

In conclusion,3-(N-ethyl-1-{1-({(9H-fluoren-9-ylmethoxycarbonyl}amino)methylcyclopropyl}formamido)propanoic acid (CAS No. 2171813-22-0) represents a fascinating example of how complex molecular structures can be harnessed for therapeutic purposes. Its intricate design offers numerous opportunities for innovation in pharmaceutical chemistry and biomedicine, making it a subject of considerable interest among researchers worldwide.